(1R,5S)-8-((2-bromophenyl)sulfonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane
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Description
(1R,5S)-8-((2-bromophenyl)sulfonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C15H17BrN4O2S and its molecular weight is 397.29. The purity is usually 95%.
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Scientific Research Applications
Oxidation Reactions and Synthesis
The synthesis of sulfoxides through the oxidation of sulfides using bromine complexes of bicyclic structures, such as 1,4-Diazabicyclo[2.2.2]octane, indicates the utility of similar bicyclic compounds in selective oxidation processes. This method offers a way to incorporate isotopes into sulfoxides, suggesting that compounds with similar structural elements might be useful in the synthesis of labeled compounds or in the selective oxidation of various substrates (Ōae, Ohnishi, Kozuka, & Tagaki, 1966).
Catalysis
Nano-sized catalysts based on diazabicyclooctane structures have been developed for the efficient synthesis of complex organic molecules, such as benzazolo[2,1-b]quinazolinones and triazolo[2,1-b]quinazolinones derivatives. These catalysts are highlighted for their mild reaction conditions, high yields, and reusability, suggesting potential for catalytic applications of related bicyclic compounds in organic synthesis (Goli-Jolodar & Shirini, 2017).
properties
IUPAC Name |
8-(2-bromophenyl)sulfonyl-3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H17BrN4O2S/c16-14-3-1-2-4-15(14)23(21,22)20-11-5-6-12(20)8-13(7-11)19-10-17-9-18-19/h1-4,9-13H,5-8H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSVOLXMFICPXLZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2S(=O)(=O)C3=CC=CC=C3Br)N4C=NC=N4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrN4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,5S)-8-((2-bromophenyl)sulfonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane |
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